Cas no 916880-41-6 (4-Pyridinecarbonitrile, 1,2-dihydro-1-methyl-2-thioxo-)

• Product Name: 4-Pyridinecarbonitrile, 1,2-dihydro-1-methyl-2-thioxo-
• CAS No: 916880-41-6
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 1021351
• Update Time: 2024-03-05

4-Pyridinecarbonitrile, 1,2-dihydro-1-methyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 1,2-dihydro-1-methyl-2-thioxo-
• 1-Methyl-2-thioxo-1,2-dihydro-4-pyridinecarbonitrile
• 4-Pyridinecarbonitrile, 1,2-dihydro-1-methyl-2-thioxo-

• Inchi： 1S/C7H6N2S/c1-9-3-2-6(5-8)4-7(9)10/h2-4H,1H3
• InChI Key： VCIBYYFHYLOKHN-UHFFFAOYSA-N
• SMILES： C1(=S)N(C)C=CC(C#N)=C1

Computed Properties

• Exact Mass: 150.025
• Monoisotopic Mass: 150.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1A^2